Cas no 23819-52-5 (Benzenamine,N-(1,1-dimethylethyl)-N-hydroxy-4-methyl-)

• Product Name: Benzenamine,N-(1,1-dimethylethyl)-N-hydroxy-4-methyl-
• CAS No: 23819-52-5
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 277508
• PubChem ID: 300971
• Update Time: 2025-04-19

Benzenamine,N-(1,1-dimethylethyl)-N-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(1,1-dimethylethyl)-N-hydroxy-4-methyl-
• N-tert-butyl-N-(4-methylphenyl)hydroxylamine
• AC1L6XER
• AG-E-69994
• CTK4F2357
• NSC176889
• NSC298371
• DTXSID00306473
• CHEMBL1893037
• NSC-298371
• NCI60_001475
• SCHEMBL14372105
• 23819-52-5
• NSC-176889
• NSC 298371
• MLS002702072
• SMR001565641
• NSC 176889
• Benzenamine,1-dimethylethyl)-N-hydroxy-4-methyl-

• Inchi： 1S/C11H17NO/c1-9-5-7-10(8-6-9)12(13)11(2,3)4/h5-8,13H,1-4H3
• InChI Key： QEUYWYSHPWRQMC-UHFFFAOYSA-N
• SMILES： ON(C1C=CC(C)=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.028
• Boiling Point: 277.4°Cat760mmHg
• Flash Point: 119.9°C
• Refractive Index: 1.557
• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids N-phenylhydroxylamines